N~2~-cyclohexyl-N~1~-cyclopropyl-N~2~-methylglycinamide

• IUPAC Name: 2-[cyclohexyl(methyl)amino]-N-cyclopropylacetamide
• InChI: InChI=1S/C12H22N2O/c1-14(11-5-3-2-4-6-11)9-12(15)13-10-7-8-10/h10-11H,2-9H2,1H3,(H,13,15)
• InChI Key: CUDDFQBMMUCSGY-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)NC1CC1)C2CCCCC2
• Molecular Formula: C12H22N2O
• Molecular Weight: 210.32 g/mol

Description

N2-cyclohexyl-N1-cyclopropyl-N2-methylglycinamide is a compound that might be expected to exhibit interesting chemical and physical properties due to its unique combination of cyclohexyl and cyclopropyl groups attached to a glycine amide backbone. While direct studies on this compound are scarce, research on similar compounds can provide valuable insights into its potential synthesis methods, molecular structure, reactivity, and properties.

Synthesis Analysis

The synthesis of compounds similar to N2-cyclohexyl-N1-cyclopropyl-N2-methylglycinamide often involves multistep synthetic routes, including the use of chiral auxiliaries for the synthesis of optically pure amino acids and the incorporation of cyclopropyl and cyclohexyl groups through specific reactions such as Ugi reactions or 1,3-dipolar cycloadditions. For instance, the use of L-phenylalanine cyclohexylamide as a chiral auxiliary has been reported for the synthesis of a series of optically pure α,α-disubstituted amino acids (Obrecht et al., 1995).

Molecular Structure Analysis

The molecular structure of compounds containing cyclohexyl and cyclopropyl groups is influenced by their conformation and the spatial arrangement of these cyclic structures. Studies on similar compounds highlight the importance of C–H⋯N, C–H⋯π, and π⋯π interactions in their crystal packing and molecular conformation (Lai et al., 2006).

Chemical Reactions and Properties

The chemical reactivity of compounds like N2-cyclohexyl-N1-cyclopropyl-N2-methylglycinamide can be influenced by the presence of functional groups and the cyclic structures. Reactions such as cycloadditions are commonly used in the synthesis of cyclic compounds. For example, cyclopropenimine-catalyzed Mannich reactions have been utilized for the synthesis of glycine derivatives with high levels of enantio- and diastereocontrol (Bandar & Lambert, 2013).

Physical Properties Analysis

The physical properties of such compounds are determined by their molecular structure, which affects their melting points, boiling points, solubility, and crystal structure. The crystal packing and molecular conformation are crucial for understanding these properties, as seen in compounds with similar structural features (Bizhanova et al., 2017).

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and functional group behavior, of N2-cyclohexyl-N1-cyclopropyl-N2-methylglycinamide, can be inferred from related studies. The presence of cyclopropyl and cyclohexyl groups may influence the compound's reactivity towards nucleophilic or electrophilic attack and its participation in chemical reactions. For instance, the synthesis and characterization of dicyclohexyltin derivatives of dipeptides provide insights into the coordination chemistry and reactivity of cyclohexyl-containing compounds (Huber et al., 1992).

Mechanism of Action

The mechanism of action of “N~2~-cyclohexyl-N~1~-cyclopropyl-N~2~-methylglycinamide” would depend on its specific use. For example, a similar compound, “N~2~-1,3-BENZOXAZOL-2-YL-3-CYCLOHEXYL-N-{2-[(4-METHOXYPHENYL)AMINO]ETHYL}-L-ALANINAMIDE”, has been studied, but its mechanism of action is not available.